Cas no 20241-74-1 (9,10-Anthracenedione,1,4-bis[(2,6-diethylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione,1,4-bis[(2,6-diethylphenyl)amino]-
• CAS No: 20241-74-1
• MF: C₃₄H₃₄N₂O₂
• MW: 502.645968914032
• CID: 268362
• PubChem ID: 88428
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4-bis[(2,6-diethylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis[(2,6-diethylphenyl)amino]-
• 1,4-Bis((2,6-diethylphenyl)amino)anthraquinone
• 1,4-bis[(2,6-diethylphenyl)amino]anthracene-9,10-dione
• 9,10-Anthracenedione, 1,4-bis((2,6-diethylphenyl)amino)-
• 1,4-bis[(2,6-diethylphenyl)amino]-10-anthracenedione
• SCHEMBL2612591
• DTXSID1066576
• EINECS 243-630-3
• PMZ4W8L0X0
• UNII-PMZ4W8L0X0
• NS00026555
• 9,10-Anthracenedione, 1,4-bis[(2,6-diethylphenyl)amino]-
• 20241-74-1
• 1,4-bis(2,6-diethylanilino)anthracene-9,10-dione

• Inchi： 1S/C34H34N2O2/c1-5-21-13-11-14-22(6-2)31(21)35-27-19-20-28(36-32-23(7-3)15-12-16-24(32)8-4)30-29(27)33(37)25-17-9-10-18-26(25)34(30)38/h9-20,35-36H,5-8H2,1-4H3
• InChI Key： YDWOAJFKMUQBOU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NC1C(=CC=CC=1CC)CC)NC1C(=CC=CC=1CC)CC)=O

Computed Properties

• Exact Mass: 502.26222
• Monoisotopic Mass: 502.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 620°Cat760mmHg
• Flash Point: 144.7°C
• Refractive Index: 1.658
• PSA: 58.2